N-2,1,3-benzothiadiazol-4-yl-N'-phenylurea

• IUPAC Name: 1-(2,1,3-benzothiadiazol-4-yl)-3-phenylurea
• InChI: InChI=1S/C13H10N4OS/c18-13(14-9-5-2-1-3-6-9)15-10-7-4-8-11-12(10)17-19-16-11/h1-8H,(H2,14,15,18)
• InChI Key: SSGUWQAALJPDJC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NC2=CC=CC3=NSN=C32
• Molecular Formula: C13H10N4OS
• DSSTOX Substance ID: DTXSID901330085
• Molecular Weight: 270.31 g/mol
• Solubility: 5.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 690990-88-6

Description

Synthesis Analysis

The synthesis of compounds related to N-2,1,3-Benzothiadiazol-4-yl-N'-phenylurea often involves the formation of new C-N and S-N bonds. An example of this type of synthesis is the formation of a new class of 2-benzyl-3-phenyl-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazines discovered during the course of benzimidazole and benzothiazole synthesis through molecular iodine-mediated oxidative cyclization at ambient temperature (Gunaganti Naresh, R. Kant, & T. Narender, 2014).

Molecular Structure Analysis

The molecular structure of benzothiadiazol-related compounds is often confirmed through various spectral and chemical data. For instance, the reaction of N′-alkyl and N-phenyl substituted thioureas with a hydroxyl group at the β-position of the N-substituent with thionyl chloride gave benzothiazole derivatives confirmed by spectral and chemical data (Y. Iwakura & K. Kurita, 1970).

Chemical Reactions and Properties

The chemical reactions involving N-2,1,3-Benzothiadiazol-4-yl-N'-phenylurea derivatives often include cyclization and oxidative processes. For instance, cyclization of unsymmetrical thioureas affords various benzothiazole derivatives through reactions involving thiourea derivatives and bromoacetophenone in the presence of Et3N (H. Eshghi et al., 2019).

Safety and Hazards

The safety data sheet for a similar compound, “N-(5-chloro-2,1,3-benzothiadiazol-4-yl)thiourea”, suggests avoiding breathing mist, gas or vapours, and avoiding contact with skin and eyes. Use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation.